Cas no 759-05-7 (2-Oxo-3-methylbutanoic acid >90%)
759-05-7 structure
Product Name:2-Oxo-3-methylbutanoic acid >90%
CAS No:759-05-7
MF:C5H8O3
MW:116.115221977234
MDL:MFCD00040427
CID:564891
PubChem ID:49
Update Time:2025-10-05
2-Oxo-3-methylbutanoic acid >90% Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-oxobutanoic acid
- 3-Methyl-2-oxo-butanoic Acid
- 3-METHYL-2-OXOBUTYRIC ACID
- Butanoic acid,3-methyl-2-oxo-
- alpha-keto-Isovaleric acid
- alpha-keto-beta-Methylbutyric acid
- alpha-Ketoisovalerate
- alpha-Ketoisovaleric acid
- 2-Ketoisovaleric acid
- alpha-ketovaline
- 2-oxoisovalerate
- Butanoic acid, 3-methyl-2-oxo-
- 2-Oxoisovaleric acid
- 2-ketovaline
- 3-methyl-2-oxobutanoate
- 2-keto-3-methylbutyric acid
- 2-oxo-3-methylbutanoate
- 2-oxoisopentanoate
- alpha-oxoisovalerate
- Dimethylpyruvic acid
- a-ketoisovaleric acid
- KETOVALINE
- Isopropylglyoxylic acid
- 2-Oxo-3-methylbut
- alpha-oxo-beta-methylbutyricacid
- 2-Ketoisovalerate
- alpha-keto-isovalerate
- 2-Oxo-3-methylbutyric acid
- alpha-oxoisovaleric acid
- 3-methyl-2-oxobutyrate
- 2-Oxo-3-methylbutanoic acid
- 2-Oxo-3-methylbutanoic acid >90%
-
- MDL： MFCD00040427
- Inchi： 1S/C5H8O3/c1-3(2)4(6)5(7)8/h3H,1-2H3,(H,7,8)
- InChI Key： QHKABHOOEWYVLI-UHFFFAOYSA-N
- SMILES： CC(C(C(=O)O)=O)C
Computed Properties
- Exact Mass: 116.04700
- Monoisotopic Mass: 116.047344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 0.12
Experimental Properties
- Density: 1.125±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 31.5 ºC
- Boiling Point: 170.5 ºC
- Flash Point: 71.0±15.2 ºC,
- Refractive Index: 1.3850
- Solubility: Dissolution (48 g/l) (25 º C),
- PSA: 54.37000
- LogP: 0.29610
- FEMA: 3869 | 3-METHYL-2-OXOBUTANOIC ACID
2-Oxo-3-methylbutanoic acid >90% Security Information
- Hazard Statement： H302-H315-H319-H335
- Storage Condition：Pure form -20°C 3 years In solvent -80°C 6 months -20°C 1 month
2-Oxo-3-methylbutanoic acid >90% Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-Oxo-3-methylbutanoic acid >90% Pricemore >>
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| ChemScence | CS-W006057-1g |
3-Methyl-2-oxobutanoic acid |
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$57.0 | 2022-04-26 | |
| ChemScence | CS-W006057-5g |
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$285.0 | 2022-04-26 |
2-Oxo-3-methylbutanoic acid >90% Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:759-05-7)2-Oxo-3-methylbutanoic acid >90%
Order Number:A865595
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:55
Price ($):885.0/177.0
Email:sales@amadischem.com
2-Oxo-3-methylbutanoic acid >90% Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:759-05-7)2-Oxo-3-methylbutanoic acid >90%
Purity:99%/99%
Quantity:25g/5g
Price ($):885.0/177.0